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Compound of Interest

Compound Name: Clofibrate-d4

Cat. No.: B562996

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of Clofibrate-
d4, its primary applications, and detailed methodologies for its use in a research setting.
Clofibrate-d4 is the deuterium-labeled analog of Clofibrate, a lipid-lowering agent. Its main
application in research is as an internal standard for the quantitative analysis of Clofibrate and
its active metabolite, clofibric acid, in biological matrices using techniques such as liquid
chromatography-tandem mass spectrometry (LC-MS/MS).[1][2][3]

Commercial Suppliers and Product Specifications

Clofibrate-d4 is available from several commercial suppliers, primarily as a neat solid. While
some suppliers may offer custom solutions, it is most commonly sold by weight in milligram
guantities. The following table summarizes the available information from prominent suppliers.
Researchers are advised to request a certificate of analysis for lot-specific details.
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Molecular Purity/lsoto  Available
. CAS Molecular . . .
Supplier Weight ( pic Formulation
Number Formula .
g/mol ) Enrichment s
Information
LGC 1189654-02- C12H11D4CIO ) 1 mg, 10 mg
246.72 available
Standards 2 3 (Neat)[4]
upon request.
Information
available
Santa Cruz )
) 1189654-02- C12H11D4CIO upon request Inquire for
Biotechnolog 246.72 o
2 3 from the availability.[2]
Y Certificate of
Analysis.
CDN 1189654-02- N 0.01g,0.05¢g
Not specified 246.73 98 atom % D
Isotopes 2 (Neat)
Information )
1189654-02- C12H11D4CIO ) Inquire for
Veeprho 246.72 available o
2 3 availability.[1]
upon request.
_ Information ]
AXxios 637-07-0 ) Inquire for
C10H7D4ClOs  246.73 available o
Research (non-d) availability.[5]
upon request.
N Information )
Pharmaffiliate = 1189654-02- C12H11D4CIO ] Inquire for
246.72 available o
S 2 3 availability.
upon request.
Information
available
MedChemEx 1189654-02- C12H11D4CIO 46,72 upon request Inquire for
press 2 3 ' from the availability.[3]

Certificate of

Analysis.

Experimental Protocol: Quantification of Clofibric
Acid in Human Plasma using LC-MS/MS
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This section provides a detailed methodology for the analysis of clofibric acid, the active
metabolite of Clofibrate, in human plasma using Clofibrate-d4 as an internal standard. This
protocol is based on established methods for the analysis of fibrates by LC-MS/MS.

1. Materials and Reagents:

» Clofibrate-d4 (Internal Standard)

o Clofibric acid (Analyte Standard)

e Human plasma (blank)

o Acetonitrile (LC-MS grade)

e Formic acid (LC-MS grade)

e Water (LC-MS grade)

e Methanol (LC-MS grade)

e Microcentrifuge tubes

e Analytical balance

e \ortex mixer

e Centrifuge

e HPLC or UHPLC system

» Triple quadrupole mass spectrometer

2. Preparation of Standard Solutions:

e Stock Solutions (1 mg/mL): Accurately weigh and dissolve Clofibric acid and Clofibrate-d4 in
methanol to prepare individual stock solutions of 1 mg/mL.

o Working Standard Solutions: Serially dilute the Clofibric acid stock solution with 50:50
methanol:water to prepare a series of working standard solutions for the calibration curve
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(e.g., 1,5, 10, 50, 100, 500, 1000 ng/mL).

Internal Standard Working Solution (100 ng/mL): Dilute the Clofibrate-d4 stock solution with
50:50 methanol:water to prepare a 100 ng/mL internal standard working solution.

. Sample Preparation (Protein Precipitation):

Pipette 100 pL of human plasma sample, calibration standard, or quality control sample into
a microcentrifuge tube.

Add 20 pL of the 100 ng/mL Clofibrate-d4 internal standard working solution to each tube
(except for blank samples) and vortex briefly.

Add 300 pL of cold acetonitrile to each tube to precipitate the plasma proteins.
Vortex vigorously for 1 minute.
Centrifuge at 10,000 x g for 10 minutes at 4°C.
Carefully transfer the supernatant to a clean tube for LC-MS/MS analysis.
. LC-MS/MS Analysis:
Liquid Chromatography (LC) Conditions:
o Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 um)
o Mobile Phase A: 0.1% Formic acid in water
o Mobile Phase B: 0.1% Formic acid in acetonitrile

o Gradient: A typical gradient would start at a low percentage of Mobile Phase B, ramp up to
a high percentage to elute the analytes, and then return to initial conditions for column re-
equilibration. The specific gradient profile should be optimized for the particular LC system
and column.

o Flow Rate: 0.3 mL/min

o Injection Volume: 5 pL
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o Column Temperature: 40°C

e Mass Spectrometry (MS) Conditions:
o lonization Mode: Electrospray lonization (ESI), Negative lon Mode
o Multiple Reaction Monitoring (MRM) Transitions:
» Clofibric Acid: Precursor ion (m/z) 213.0 — Product ion (m/z) 127.0

» Clofibric Acid-d4 (from Clofibrate-d4 hydrolysis): Precursor ion (m/z) 217.1 - Product
ion (m/z) 131.0

o Instrument Parameters: Dwell time, collision energy, and other MS parameters should be
optimized for the specific instrument to achieve maximum sensitivity and specificity.

5. Data Analysis:

» Quantify the concentration of clofibric acid in the plasma samples by calculating the peak
area ratio of the analyte to the internal standard.

o Construct a calibration curve by plotting the peak area ratios of the calibration standards
against their known concentrations.

» Determine the concentration of clofibric acid in the unknown samples by interpolating their
peak area ratios from the calibration curve.

Visualizations

The following diagrams illustrate key aspects of the procurement and analytical workflow for
Clofibrate-d4.
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Procurement and Quality Control Workflow for Clofibrate-d4
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Caption: Procurement and Quality Control Workflow for Clofibrate-d4.
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LC-MS/MS Analytical Workflow for Clofibric Acid
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Caption: LC-MS/MS Analytical Workflow for Clofibric Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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